Cas no 2228417-65-8 (1-amino-2-methyl-3-propylhexan-2-ol)

• Product Name: 1-amino-2-methyl-3-propylhexan-2-ol
• CAS No: 2228417-65-8
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 5928396
• PubChem ID: 165687340
• Update Time: 2025-05-19

1-amino-2-methyl-3-propylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-methyl-3-propylhexan-2-ol
• 2228417-65-8
• EN300-1769616

• Inchi： 1S/C10H23NO/c1-4-6-9(7-5-2)10(3,12)8-11/h9,12H,4-8,11H2,1-3H3
• InChI Key： NZGHIGDNNMHDQN-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C(CCC)CCC

Computed Properties

• Exact Mass: 173.177964357g/mol
• Monoisotopic Mass: 173.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-2-methyl-3-propylhexan-2-ol

Chemical Profile of 1-amino-2-methyl-3-propylhexan-2-ol (CAS No: 2228417-65-8)

1-amino-2-methyl-3-propylhexan-2-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228417-65-8, is a complex organic compound that has garnered attention in the field of pharmaceutical chemistry and biochemical research due to its unique structural properties and potential biological activities. This compound, featuring a hexan-2-ol backbone with an amino group at the first carbon, a methyl group at the second carbon, and a propyl group at the third carbon, exhibits a high degree of molecular complexity that makes it a subject of interest for synthetic chemists and medicinal researchers.

The molecular structure of 1-amino-2-methyl-3-propylhexan-2-ol contributes to its distinct chemical behavior, which includes reactivity patterns and interactions with biological targets. The presence of both an amino group (—NH₂) and a secondary hydroxyl group (—OH) allows for diverse functionalization possibilities, making it a valuable intermediate in the synthesis of more complex molecules. This structural versatility is particularly relevant in drug discovery, where intermediates like this one can serve as building blocks for novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule modulators that can interact with biological pathways involved in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The unique combination of functional groups in 1-amino-2-methyl-3-propylhexan-2-ol makes it a promising candidate for further investigation as a potential lead compound or scaffold for drug design. Researchers have been exploring its pharmacological profile to assess its potential as an enzyme inhibitor or receptor antagonist.

One of the most intriguing aspects of 1-amino-2-methyl-3-propylhexan-2-ol is its potential role in modulating metabolic pathways. The amino group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets with high specificity. Similarly, the hydroxyl group can engage in polar interactions, further enhancing the compound's binding affinity. These properties have led to studies investigating its interaction with enzymes such as kinases and proteases, which are often implicated in disease mechanisms.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-amino-2-methyl-3-propylhexan-2-ol for biological activity. Molecular docking simulations and virtual screening have been employed to predict how this compound might bind to specific protein targets. These computational approaches have identified several potential hit compounds that could be further optimized to develop into lead candidates for drug development. The integration of experimental data with computational predictions has accelerated the discovery process significantly.

The synthesis of 1-amino-2-methyl-3-propylhexan-2-ol presents both challenges and opportunities for synthetic chemists. The compound's complex structure requires careful planning to ensure high yield and purity. Multi-step synthetic routes often involve protecting group strategies to prevent unwanted side reactions. Advances in catalytic methods have also contributed to more efficient synthetic pathways, reducing the environmental impact and cost associated with producing this compound on an industrial scale.

In conclusion, 1-amino-2-methyl-3-propylhexan-2-ol (CAS No: 2228417-65-8) represents a significant area of interest in pharmaceutical research due to its structural complexity and potential biological activities. Its unique combination of functional groups makes it a versatile intermediate for drug discovery, while recent advancements in computational chemistry have enhanced our ability to explore its pharmacological potential. As research continues, this compound is likely to play an increasingly important role in the development of novel therapeutic agents aimed at treating various human diseases.